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Abstract

Cyclin D1 Binding Protein 1 (CCNDBP1), also known as GCIP, DIP1, or HHM, is a crucial
negative regulator of cell cycle progression and is increasingly recognized for its role as a
tumor suppressor. This technical guide provides a comprehensive overview of CCNDBPL, its
function in key signaling pathways, and detailed protocols for its expression analysis.
Quantitative data from publicly available datasets are summarized to provide a clear
understanding of CCNDBP1 expression in normal and cancerous tissues. This document is
intended to serve as a valuable resource for researchers investigating the role of CCNDBPL1 in
cellular processes and as a potential target for drug development.

Introduction to CCNDBP1

CCNDBP1 is a protein encoded by the CCNDBP1 gene, located on chromosome 15q15.2. It is
a helix-loop-helix (HLH) protein that lacks a basic DNA binding domain, placing it in the family
of dominant-negative HLH proteins.[1] CCNDBP1 is ubiquitously expressed in various tissues,
with localization observed in both the nucleus and cytoplasm.[2] Functionally, CCNDBP1 is a
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key player in cell cycle regulation, primarily through its interaction with Cyclin D1.[1] Its role as
a tumor suppressor is supported by evidence of its downregulation in a variety of human
cancers, including those of the colon, breast, lung, and prostate.[3] Furthermore, emerging
research has implicated CCNDBP1 in the DNA damage response, highlighting its multifaceted
role in maintaining genomic stability.

Signaling Pathways Involving CCNDBP1

CCNDBP1 exerts its cellular functions through its involvement in at least two critical signaling
pathways: the Cyclin D1/Rb/E2F cell cycle pathway and the ATM/CHK2 DNA damage response
pathway.

The Cyclin D1/Rb/E2F Pathway

CCNDBPL1 is a well-established negative regulator of the G1/S phase transition of the cell
cycle. It achieves this by inhibiting the activity of the Cyclin D1/CDK4 complex. This inhibition
prevents the hyper-phosphorylation of the Retinoblastoma (Rb) protein. In its hypo-
phosphorylated state, Rb remains bound to the E2F transcription factor, thereby repressing the
transcription of genes required for S-phase entry.[1] By interacting with Cyclin D1, CCNDBP1
effectively puts a brake on cell cycle progression.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Expression Analysis
of CCNDBP1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854636/docs#an-in-depth-technical-guide-to-the-
expression-analysis-of-ccndbpl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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